Cas no 1164460-96-1 ((2E)-3-(2H-1,3-benzodioxol-5-yl)-1-(5-methylfuran-2-yl)prop-2-en-1-one)

• Product Name: (2E)-3-(2H-1,3-benzodioxol-5-yl)-1-(5-methylfuran-2-yl)prop-2-en-1-one
• CAS No: 1164460-96-1
• MF: C₁₅H₁₂O₄
• MW: 256.253384590149
• MDL: MFCD01895816
• CID: 5167008
• PubChem ID: 5735380
• Update Time: 2026-03-04

(2E)-3-(2H-1,3-benzodioxol-5-yl)-1-(5-methylfuran-2-yl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 3-Benzo[1,3]dioxol-5-yl-1-(5-methyl-furan-2-yl)-propenone
• (E)-3-(1,3-benzodioxol-5-yl)-1-(5-methylfuran-2-yl)prop-2-en-1-one
• MLS000556797
• Cambridge id 6978332
• HMS2495B23
• (2E)-3-(2H-1,3-Benzodioxol-5-yl)-1-(5-methylfuran-2-yl)prop-2-en-1-one
• SMR000178128
• (2E)-3-(2H-1,3-benzodioxol-5-yl)-1-(5-methylfuran-2-yl)prop-2-en-1-one

• MDL： MFCD01895816
• Inchi： 1S/C15H12O4/c1-10-2-6-13(19-10)12(16)5-3-11-4-7-14-15(8-11)18-9-17-14/h2-8H,9H2,1H3/b5-3+
• InChI Key： UQXMSWRHUCRNHF-HWKANZROSA-N
• SMILES： O1COC2C=CC(/C=C/C(C3=CC=C(C)O3)=O)=CC1=2

Computed Properties

• Exact Mass: 256.07355886g/mol
• Monoisotopic Mass: 256.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 48.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives